(2S,4R)-4-(pyridin-4-ylmethyl)pyrrolidine-2-carboxylic acid

Specification

• CAS No.: 1049984-09-9
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: (2S,4R)-4-(pyridin-4-ylmethyl)pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C11H14N2O2/c14-11(15)10-6-9(7-13-10)5-8-1-3-12-4-2-8/h1-4,9-10,13H,5-7H2,(H,14,15)/t9-,10+/m1/s1
• Standard InChI Key: WMOPDYHAXAWSRC-ZJUUUORDSA-N
• Isomeric SMILES: C1[C@H](CN[C@@H]1C(=O)O)CC2=CC=NC=C2
• SMILES: C1C(CNC1C(=O)O)CC2=CC=NC=C2
• Canonical SMILES: C1C(CNC1C(=O)O)CC2=CC=NC=C2

Introduction

(2S,4R)-4-(pyridin-4-ylmethyl)pyrrolidine-2-carboxylic acid is a compound of interest in organic chemistry, particularly in the field of unnatural amino acids. This compound is closely related to its dihydrochloride form, which is commonly referenced in chemical databases. The dihydrochloride form, (2S,4R)-4-(pyridin-4-ylmethyl)pyrrolidine-2-carboxylic acid dihydrochloride, has a CAS number of 1049754-26-8 and is used in various chemical syntheses.

Dihydrochloride Form

• Molecular Formula: The dihydrochloride form has a molecular formula of C11H15Cl2N2O2.

• Molecular Weight: The molecular weight of the dihydrochloride is about 242.7 g/mol for the formula C11H15ClN2O2, but it is reported as 279.16 g/mol in some sources, likely due to a different calculation or additional considerations.

Synonyms and CAS Numbers

• CAS Number: The CAS number for (2S,4R)-4-(pyridin-4-ylmethyl)pyrrolidine-2-carboxylic acid is 1049984-09-9.

• CAS Number for Dihydrochloride: The dihydrochloride form has a CAS number of 1049754-26-8.

• Synonyms: The compound is also known as (R)-γ-(4-pyridinyl-methyl)-L-proline.

Applications and Uses

While specific applications of (2S,4R)-4-(pyridin-4-ylmethyl)pyrrolidine-2-carboxylic acid are not widely documented, compounds with similar structures are often used in pharmaceutical research and the synthesis of complex molecules. The presence of a pyridine ring and a chiral center makes it a valuable intermediate in organic synthesis.

Storage and Handling

• Storage Conditions: The compound should be stored in a dark, sealed environment at temperatures between 2-8°C.

• Safety Precautions: Handling requires caution due to potential hazards, with warning labels indicating risks such as H302, H315, H319, and H335.